Cas no 5203-91-8 (3-Phenyl-1H-pyrazol-5-ol)

• Product Name: 3-Phenyl-1H-pyrazol-5-ol
• CAS No: 5203-91-8
• MF: C₉H₈N₂O
• MW: 160.1726
• MDL: MFCD00462157
• CID: 4671364
• PubChem ID: 594763
• Update Time: 2025-05-23

3-Phenyl-1H-pyrazol-5-ol Chemical and Physical Properties

Names and Identifiers

• 3-Phenyl-1H-pyrazol-5-ol
• 5-phenyl-1H-pyrazol-3-ol
• 5-Phenyl-2H-pyrazol-3-ol
• 5-phenyl-1H-pyrazol-3(2H)-one
• 1,2-DIHYDRO-5-PHENYLPYRAZOL-3-ONE
• YLHCQNBWOZXHIR-UHFFFAOYSA-N
• 5-phenyl-1,2-dihydro-3H-pyrazol-3-one
• 3H-Pyrazol-3-one, 1,2-dihydro-5-phenyl-
• 3-Phenyl-5-pyrazolon
• Enamine_001998
• ChemDiv2_000579
• Cambridge id 5102333
• Pyrazol-5-ol, 3-phenyl-
• 3-phenylpyrazol-5(1h)-one
• MLS000067527
• 3-phenyl-3-pyrazolin-5-one
• 3-Phenyl-1H-pyrazol-5-ol #
• 5-phenyl-1,2-dihydropyrazol-3-one
• 3-Phenyl-1H-pyrazole-5-ol
• 5-Phenyl-1H-pyrazole-3-ol
• 3-Phenyl
• BBL038005
• HMS1399K18
• CS-0156442
• 27412-71-1
• CHEMBL1381030
• 5-Phenyl-1,2-dihydro-pyrazol-3-one
• HMS1370K07
• W17162
• SCHEMBL643623
• MFCD00956881
• AE-842/00015039
• AKOS004114959
• CS-0166888
• 5-Phenyl-2,3-dihydro-1H-pyrazol-3-one
• 3-Hydroxy-5-phenyl-1H-pyrazole
• 145091-91-4
• DTXSID60344154
• STK034114
• AKOS000313072
• MFCD00462157
• FS-1818
• 5203-91-8
• HMS2504C22
• 5-Phenyl-1,2-dihydro-3H-pyrazol-3-one, AldrichCPR
• STK347889
• E78484
• CBA41271
• DB-070941
• AKOS000297060
• NS00045099
• SMR000124997

• MDL： MFCD00462157
• Inchi： 1S/C9H8N2O/c12-9-6-8(10-11-9)7-4-2-1-3-5-7/h1-6H,(H2,10,11,12)
• InChI Key： YLHCQNBWOZXHIR-UHFFFAOYSA-N
• SMILES： O=C1C=C(C2C=CC=CC=2)NN1

Computed Properties

• Exact Mass: 160.063662883g/mol
• Monoisotopic Mass: 160.063662883g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 217
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 41.1

Additional information on 3-Phenyl-1H-pyrazol-5-ol

Comprehensive Overview of 3-Phenyl-1H-pyrazol-5-ol (CAS No. 5203-91-8): Properties, Applications, and Industry Insights

3-Phenyl-1H-pyrazol-5-ol (CAS No. 5203-91-8) is a heterocyclic organic compound that has garnered significant attention in pharmaceutical and chemical research due to its versatile structural framework. The compound belongs to the pyrazole family, characterized by a five-membered ring containing two nitrogen atoms. Its molecular formula, C₉H₈N₂O, and unique phenyl substitution at the 3-position make it a valuable intermediate in synthetic chemistry. Researchers often explore its derivatives for bioactive potential, particularly in drug discovery and material science applications.

One of the most frequently searched questions about 3-Phenyl-1H-pyrazol-5-ol revolves around its synthesis methods. The compound is typically prepared via condensation reactions between phenylhydrazine and β-keto esters, followed by cyclization. Recent advancements in green chemistry have introduced solvent-free or catalytic approaches to improve yield and sustainability—a topic highly relevant to environmentally conscious industries. Another trending query involves its spectroscopic properties, such as NMR and IR spectra, which are critical for quality control in commercial production.

The pharmacological significance of 3-Phenyl-1H-pyrazol-5-ol derivatives is a hot topic in 2024, aligning with the growing demand for novel anti-inflammatory and antimicrobial agents. Studies suggest that structural modifications of this core can enhance binding affinity to specific enzyme targets, such as COX-2 or bacterial efflux pumps. This aligns with the broader industry trend toward targeted drug design and personalized medicine. Additionally, its role as a ligand in coordination chemistry is gaining traction, especially in catalysis and sensor development.

From an industrial perspective, CAS No. 5203-91-8 is often discussed in forums focusing on scale-up challenges and regulatory compliance. Manufacturers emphasize the need for high-purity grades (>98%) to meet pharmaceutical standards, while cost-effective purification techniques remain a key research area. The compound’s stability under varying pH conditions and thermal profiles is another practical consideration for storage and transportation logistics.

Emerging applications of 3-Phenyl-1H-pyrazol-5-ol include its use in organic electronics, where its conjugated system contributes to charge transport properties in thin-film transistors. This intersects with the booming interest in flexible electronics and IoT devices. Furthermore, its potential as a corrosion inhibitor in industrial coatings is being explored, addressing sustainability goals in the materials sector.

To optimize SEO visibility, this content integrates high-search-volume terms like "pyrazole derivatives in drug discovery", "sustainable synthesis of heterocycles", and "CAS 5203-91-8 supplier specifications". By addressing these queries with technical depth—such as discussing HPLC purity analysis or crystallization optimization—the article meets both academic and commercial audience needs while maintaining originality.